Cas no 478259-02-8 (Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(4-fluorophenyl)-2-methyl-)

Technical Introduction: 3-Bromo-7-(4-fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine is a halogenated pyrazolopyrimidine derivative with a molecular structure featuring a bromo substituent at the 3-position and a 4-fluorophenyl group at the 7-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both bromine and fluorine atoms enhances its reactivity for further functionalization, while the pyrazolo[1,5-a]pyrimidine core offers a rigid scaffold for targeting diverse biological pathways. Its well-defined structure and synthetic utility make it valuable for exploratory studies in drug discovery and development.

Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(4-fluorophenyl)-2-methyl- structure

478259-02-8 structure

Product Name:Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(4-fluorophenyl)-2-methyl-

CAS No:478259-02-8

MF:C₁₃H₉BrFN₃

MW:306.133064985275

CID:2192533

PubChem ID:3638695

Update Time:2025-11-02

Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(4-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(4-fluorophenyl)-2-methyl-
- 478259-02-8
- HMS2853I15
- SMR000550141
- 8R-0053
- 3-bromo-7-(4-fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine
- CHEMBL1888116
- MLS001165727
- DTXSID801326922
- STK306069
- CS-0359782
- DB-344026
- AKOS003750463
- Inchi： 1S/C13H9BrFN3/c1-8-12(14)13-16-7-6-11(18(13)17-8)9-2-4-10(15)5-3-9/h2-7H,1H3
- InChI Key： NNCIOPVYSPUVEI-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN2C=1N=CC=C2C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 304.99639Da
Monoisotopic Mass: 304.99639Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 30.2Å²

Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(4-fluorophenyl)-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1430452-1g	3-Bromo-7-(4-fluorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine	478259-02-8	90%	1g	￥3601.00	2024-05-12